Cas no 75567-86-1 (BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER)

• Product Name: BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
• CAS No: 75567-86-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 3376750
• PubChem ID: 10465618
• Update Time: 2025-04-21

BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
• CHEMBL2252084
• 10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1
• 75567-86-1
• AKOS018718509
• methyl 3-(4-(dimethylamino)phenyl)propanoate
• DB-213796
• SCHEMBL8142192
• doi:10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1

• Inchi： 1S/C12H17NO2/c1-13(2)11-7-4-10(5-8-11)6-9-12(14)15-3/h4-5,7-8H,6,9H2,1-3H3
• InChI Key： HVYROIVYQCOYBI-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines